Cas no 1602827-70-2 (2,2-Dichloro-1-(3-methoxyphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-methoxyphenyl)ethanol
• CAS No: 1602827-70-2
• MF: C₉H₁₀Cl₂O₂
• MW: 221.080501079559
• CID: 5074740
• PubChem ID: 123367604
• Update Time: 2025-05-21

2,2-Dichloro-1-(3-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-methoxyphenyl)ethanol
• 1-(3-Methoxyphenyl)-2,2-dichloroethanol
• J3.638.234A

• Inchi： 1S/C9H10Cl2O2/c1-13-7-4-2-3-6(5-7)8(12)9(10)11/h2-5,8-9,12H,1H3
• InChI Key： HRCGJFFJPJEGHC-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=C(C=1)OC)O)Cl

Computed Properties

• Exact Mass: 220.0057849g/mol
• Monoisotopic Mass: 220.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 2,2-Dichloro-1-(3-methoxyphenyl)ethanol

Recent Advances in the Study of 2,2-Dichloro-1-(3-methoxyphenyl)ethanol (CAS: 1602827-70-2)

The compound 2,2-Dichloro-1-(3-methoxyphenyl)ethanol (CAS: 1602827-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichloro and methoxyphenyl functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex pharmacologically active compounds.

One of the key areas of interest is the compound's role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,2-Dichloro-1-(3-methoxyphenyl)ethanol exhibits moderate inhibitory activity against a range of Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a mechanism of action similar to that of known beta-lactam antibiotics. Further optimization of the molecule's structure could enhance its efficacy and reduce potential toxicity.

In addition to its antimicrobial properties, recent research has explored the compound's potential in cancer therapy. A preprint article from BioRxiv (2024) reported that 2,2-Dichloro-1-(3-methoxyphenyl)ethanol induces apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The study utilized in vitro assays and molecular docking simulations to identify potential protein targets, including key enzymes involved in cell cycle regulation. These findings open new avenues for the development of targeted therapies, though further in vivo studies are needed to validate these effects.

The synthesis and scalability of 2,2-Dichloro-1-(3-methoxyphenyl)ethanol have also been subjects of recent investigation. A 2023 paper in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's push toward sustainable chemistry. This advancement is particularly relevant for large-scale production, should the compound progress to clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 2,2-Dichloro-1-(3-methoxyphenyl)ethanol. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or alternative delivery systems. Additionally, comprehensive toxicology profiles are still under investigation to ensure safety for human use. Collaborative efforts between academic researchers and pharmaceutical companies are expected to address these hurdles in the coming years.

In conclusion, 2,2-Dichloro-1-(3-methoxyphenyl)ethanol (CAS: 1602827-70-2) represents a versatile molecule with significant potential in both antimicrobial and anticancer applications. Ongoing research aims to optimize its pharmacological properties and overcome current limitations, paving the way for its eventual integration into therapeutic regimens. The compound's unique chemical structure and biological activity make it a valuable subject for further study in the chemical biology and pharmaceutical sciences.